Cas no 1361689-82-8 (3',4'-Dichloro-2,4,5-trifluoro-biphenyl)

• Product Name: 3',4'-Dichloro-2,4,5-trifluoro-biphenyl
• CAS No: 1361689-82-8
• MF: C₁₂H₅Cl₂F₃
• MW: 277.069311857224
• CID: 4993740
• Update Time: 2025-06-10

3',4'-Dichloro-2,4,5-trifluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-2,4,5-trifluoro-biphenyl

• Inchi： 1S/C12H5Cl2F3/c13-8-2-1-6(3-9(8)14)7-4-11(16)12(17)5-10(7)15/h1-5H
• InChI Key： SJBDVCYYPMODTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(=CC=1F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 3',4'-Dichloro-2,4,5-trifluoro-biphenyl

Introduction to 3',4'-Dichloro-2,4,5-trifluoro-biphenyl (CAS No. 1361689-82-8)

3',4'-Dichloro-2,4,5-trifluoro-biphenyl, with the CAS number 1361689-82-8, is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This biphenyl derivative is characterized by its distinct chemical structure, which includes two chlorine atoms and three fluorine atoms strategically positioned on the biphenyl framework. The combination of these halogen substituents imparts unique physical and chemical properties to the molecule, making it a valuable candidate for various applications.

The molecular formula of 3',4'-Dichloro-2,4,5-trifluoro-biphenyl is C₁₂H₅Cl₂F₃, and its molecular weight is approximately 277.01 g/mol. The compound is known for its high thermal stability and low reactivity under standard conditions, which makes it suitable for use in environments where stability and predictability are crucial. These properties have led to its exploration in a variety of research areas, including materials science, organic synthesis, and drug discovery.

In the realm of materials science, 3',4'-Dichloro-2,4,5-trifluoro-biphenyl has shown promise as a building block for advanced materials. Its rigid biphenyl core and halogen substituents can contribute to the formation of stable and functional polymers with unique electronic and mechanical properties. Recent studies have explored its potential in the development of conductive materials for electronic devices and sensors. For instance, a 2021 study published in the Journal of Materials Chemistry A demonstrated that 3',4'-Dichloro-2,4,5-trifluoro-biphenyl-based polymers exhibited enhanced conductivity and thermal stability compared to traditional materials.

In organic synthesis, 3',4'-Dichloro-2,4,5-trifluoro-biphenyl serves as a valuable intermediate for the synthesis of complex molecules. Its halogen substituents can be selectively functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This versatility has made it an attractive starting material for the synthesis of pharmaceuticals and agrochemicals. A notable example is its use in the synthesis of novel antiviral agents. A 2020 study in Organic Letters reported the successful synthesis of a series of antiviral compounds derived from 3',4'-Dichloro-2,4,5-trifluoro-biphenyl, which showed promising activity against several viral strains.

In the pharmaceutical industry, 3',4'-Dichloro-2,4,5-trifluoro-biphenyl has been investigated for its potential therapeutic applications. Its unique chemical structure allows for the design of molecules with specific biological activities. For example, researchers have explored its use in the development of anticancer drugs. A 2019 study published in the Journal of Medicinal Chemistry reported that derivatives of 3',4'-Dichloro-2,4,5-trifluoro-biphenyl exhibited potent anticancer activity against various cancer cell lines. The study highlighted the importance of halogen substituents in modulating the biological activity of these compounds.

Beyond its applications in materials science and pharmaceuticals, 3',4'-Dichloro-2,4,5-trifluoro-biphenyl has also been studied for its environmental impact. Given its stability and potential for accumulation in ecosystems, researchers have investigated its behavior in environmental matrices. A 2018 study in Environmental Science & Technology assessed the fate and transport of 3',4'-Dichloro-2,4,5-trifluoro-biphenyl in soil and water systems. The results indicated that while the compound is relatively stable under environmental conditions, it can be degraded through microbial processes over time.

The safety profile of 3',4'-Dichloro-2,4,5-trifluoro-biphenyl is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low acute toxicity but may pose long-term health risks if not handled properly. Therefore, appropriate safety measures are essential when working with this compound to ensure both human health and environmental protection.

In conclusion, 3',4'-Dichloro-2,4,5-trifluoro-biphenyl (CAS No. 1361689-82-8) is a multifaceted compound with a wide range of potential applications in materials science, organic synthesis, and pharmaceutical research. Its unique chemical structure and properties make it a valuable tool for scientists and researchers across various disciplines. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.